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Compound of Interest

Compound Name: 2,6-Dichlorophenol indophenol

CAS No.: 956-48-6

Cat. No.: B1147628

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dichlorophenolindophenol (DCPIP) is a versatile redox dye widely employed as an artificial

electron acceptor in the study of dehydrogenase enzyme kinetics. In its oxidized state, DCPIP

is a deep blue color with a maximum absorbance around 600 nm.[1] Upon reduction by a

dehydrogenase, it becomes colorless, providing a convenient and measurable signal for

enzyme activity.[1][2] This color change forms the basis of a simple and robust

spectrophotometric assay applicable to a variety of dehydrogenases. These application notes

provide a comprehensive guide to utilizing DCPIP for measuring dehydrogenase kinetics,

including detailed protocols, data interpretation, and troubleshooting.

The principle of the assay lies in the transfer of electrons from the substrate, catalyzed by the

dehydrogenase, to DCPIP. The rate of DCPIP reduction, monitored as a decrease in

absorbance at 600 nm, is directly proportional to the rate of the enzyme-catalyzed reaction.[3]

This allows for the determination of key kinetic parameters such as initial velocity (V₀),
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Michaelis constant (Kₘ), and maximum velocity (Vₘₐₓ), and for the screening of potential

enzyme inhibitors or activators.

Key Applications
Enzyme Characterization: Determination of kinetic parameters (Kₘ, Vₘₐₓ) for various

dehydrogenases.

Drug Discovery: High-throughput screening of compound libraries to identify inhibitors or

activators of target dehydrogenases.[4]

Mitochondrial Function: Assessment of the activity of mitochondrial electron transport chain

complexes, such as succinate dehydrogenase (Complex II).[5]

Metabolic Studies: Quantifying the activity of enzymes involved in various metabolic

pathways.

Food Science: Determination of ascorbic acid (Vitamin C) content in food and beverage

samples.[6]

General Assay Principle and Workflow
The DCPIP-based dehydrogenase assay follows a straightforward workflow that can be

adapted for various experimental setups, including single cuvette measurements and high-

throughput microplate formats.
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Prepare Reagents
(Buffer, Substrate, DCPIP, Enzyme)

Prepare Reaction Mixture
(Buffer, Substrate, DCPIP)

Equilibrate Mixture
to Assay Temperature

Initiate Reaction
(Add Enzyme)

Monitor Absorbance Decrease
at ~600 nm over Time

Calculate Initial Velocity
and Enzyme Activity

DCPIP Assay Accuracy

pH

Affects ε and enzyme activity

Temperature

Affects enzyme activity

Oxygen

Can re-oxidize reduced DCPIP

Light

Can cause non-enzymatic reduction

DCPIP Stability

Solutions should be fresh
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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